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Introduction

Potassium bromide (KBr) is a high-purity crystalline salt widely utilized in various
spectroscopic techniques due to its key physical and optical properties. Its broad transmission
range, particularly in the infrared region, and its unique plasticity under pressure make it an
invaluable material for sample preparation and as a reference standard. This document
provides detailed application notes and protocols for the use of potassium bromide in Fourier-
Transform Infrared (FTIR), Ultraviolet-Visible (UV-Vis), and Raman spectroscopy.

Physicochemical Properties of Spectroscopic Grade
Potassium Bromide

Spectroscopic grade potassium bromide must meet stringent purity requirements to minimize
interference in analytical measurements. The key properties are summarized in the table
below.
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Property Value Reference
Purity >99% (Argentometry) [11(2)
Molecular Formula KBr [31(3)
Molecular Weight 119.00 g/mol [31(3)
Appearance White crystalline powder or 213)
transparent plates
Melting Point 734 °C [1]1(2)
Boiling Point 1435 °C [11(2)
Solubility in Water 650 g/L at 20 °C [11(2)

Hygroscopicity

Hygroscopic, readily absorbs

[41(5)

moisture from the atmosphere

Application 1: FTIR Spectroscopy - The KBr Pellet

Method

In FTIR spectroscopy, potassium bromide is the most common material used for the analysis

of solid samples.[6] Its transparency to infrared radiation across the typical analytical range

(4000-400 cm™1) and its ability to form a transparent disc under pressure make it an ideal

matrix for dispersing solid analytes.[6]

Logical Workflow for KBr Pellet Preparation

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/figure/KBr-sample-transmittance-in-the-UV-VIS-spectral-range_fig3_327567320
https://www.fishersci.ca/shop/products/potassium-bromide-99-spectroscopy-ir-grade-thermo-scientific/ac206390250
https://www.edmundoptics.com/f/potassium-bromide-kbr-windows/14168/
https://www.edmundoptics.com/f/potassium-bromide-kbr-windows/14168/
https://www.edmundoptics.com/f/potassium-bromide-kbr-windows/14168/
https://www.edmundoptics.com/f/potassium-bromide-kbr-windows/14168/
https://www.edmundoptics.com/f/potassium-bromide-kbr-windows/14168/
https://www.edmundoptics.com/f/potassium-bromide-kbr-windows/14168/
https://www.researchgate.net/figure/KBr-sample-transmittance-in-the-UV-VIS-spectral-range_fig3_327567320
https://www.fishersci.ca/shop/products/potassium-bromide-99-spectroscopy-ir-grade-thermo-scientific/ac206390250
https://www.researchgate.net/figure/KBr-sample-transmittance-in-the-UV-VIS-spectral-range_fig3_327567320
https://www.fishersci.ca/shop/products/potassium-bromide-99-spectroscopy-ir-grade-thermo-scientific/ac206390250
https://www.researchgate.net/figure/KBr-sample-transmittance-in-the-UV-VIS-spectral-range_fig3_327567320
https://www.fishersci.ca/shop/products/potassium-bromide-99-spectroscopy-ir-grade-thermo-scientific/ac206390250
https://www.ias.ac.in/article/fulltext/seca/028/05/0296-0306
https://kinteksolution.com/faqs/what-are-the-key-steps-for-making-kbr-pellets
https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.researchgate.net/figure/Temperature-evolution-of-Raman-spectra-of-BKBr-in-the-region-of-the-stretching-vibrations_fig3_231005965
https://www.researchgate.net/figure/Temperature-evolution-of-Raman-spectra-of-BKBr-in-the-region-of-the-stretching-vibrations_fig3_231005965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Material & Equipment Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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